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Compound of Interest

Compound Name: 7-Bromo-2-tetralone

Cat. No.: B134940

An In-depth Technical Guide to 7-Bromo-2-tetralone

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 7-Bromo-2-tetralone, a key intermediate in organic synthesis and
pharmaceutical research. This document is intended for researchers, scientists, and
professionals in the field of drug development.

Core Molecular and Physical Properties

7-Bromo-2-tetralone, with the CAS number 132095-54-6, is a brominated derivative of 2-
tetralone.[1] Its molecular formula is C10H9BrO, and it has a molecular weight of 225.08 g/mol
.[2] This compound is a solid at room temperature and is generally characterized by its high
purity, typically around 97%.[3]

Quantitative Data Summary

The key physical and chemical properties of 7-Bromo-2-tetralone are summarized in the table
below for easy reference.
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Property Value

CAS Number 132095-54-6

Molecular Formula C10H9Bro

Molecular Weight 225.08 g/mol [2]

Synonyms 7-bromo-3,4-dihydro-2(1H)-naphthalenonel[3]
Physical Form Solid[3]

Purity > 97%][3]

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 7-Bromo-2-tetralone are
not extensively documented in publicly available literature, it is known to be a versatile building
block in organic synthesis.[1] Its structure, featuring a reactive bromine atom on the aromatic
ring, allows for various functionalizations, making it a valuable precursor for more complex
molecules.[1] The compound's ability to undergo electrophilic substitution reactions is a key
aspect of its utility in constructing diverse chemical architectures.[1]

Applications in Research and Development

7-Bromo-2-tetralone is primarily utilized as an intermediate in the synthesis of
pharmaceuticals and new materials.[1]

o Pharmaceutical Synthesis: It serves as a precursor for the development of potential anti-
inflammatory and analgesic agents.[1] Its unique reactivity is leveraged by researchers to
explore new pathways in drug discovery.[1]

» Organic Synthesis: In the field of organic chemistry, it is a frequently used building block for
the construction of complex molecules.[1]

» Material Science: The compound also finds applications in the development of new
materials, such as polymers and coatings that require specific chemical properties.[1]
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» Coordination Chemistry: Its structure is amenable to the creation of novel ligands, indicating
its relevance in catalysis and material development.[1]

Biological Activity and Signaling Pathways

Currently, there is a lack of specific information in the public domain regarding the detailed
biological activities and associated signaling pathways of 7-Bromo-2-tetralone itself. While it is
used as a precursor for bioactive molecules, its intrinsic mechanism of action is not well-
documented.[1]

It is important to note that a significant body of research exists for the isomeric compound, 7-
Bromo-1-tetralone. Derivatives of 7-Bromo-1-tetralone have been studied as potent inhibitors of
monoamine oxidase, which is relevant in the treatment of depression and Parkinson's disease.

[4]

General Workflow in Drug Discovery

Given the role of 7-Bromo-2-tetralone as a chemical intermediate, the following diagram
illustrates a generalized workflow for its application in a drug discovery context.
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Caption: Generalized workflow for the use of 7-Bromo-2-tetralone in drug discovery.
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Safety Information

7-Bromo-2-tetralone is associated with several hazard classifications. It is considered harmful
if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2]
Appropriate personal protective equipment and handling procedures should be followed when
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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